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Compound of Interest

Compound Name: Carbocysteine lysine

Cat. No.: B057108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of

carbocysteine lysine salt solutions in experimental settings. The information is intended to

ensure consistency, accuracy, and reproducibility in research applications.

Physicochemical Properties
Carbocysteine lysine salt is a dipeptide composed of carbocysteine and lysine.[1] The

monohydrate form is commonly used in pharmaceutical preparations and research.[1]

Table 1: Physicochemical Properties of Carbocysteine Lysine Salt Monohydrate
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Property Value Reference(s)

Molecular Formula C₁₁H₂₅N₃O₇S [2]

Molecular Weight 343.40 g/mol [2]

Appearance White to slightly yellow solid [3][4]

Water Solubility

Approximately 21.6 mg/mL

(Note: Temperature and pH not

specified). Generally reported

as "completely soluble".

[1][3]

Ethanol Solubility Practically insoluble [3][4]

Melting Point ≈ 177 - 181 °C [4]

Stability and Storage
Solid Form
Carbocysteine lysine salt powder should be stored at room temperature in a cool, dry, and

well-ventilated area.[3] It should be kept in its original container, tightly closed, and protected

from direct sunlight and heat sources.[3] The compound is incompatible with strong acids and

bases.[3][4]

Aqueous Solutions
The stability of carbocysteine in aqueous solutions is influenced by pH and temperature.[5]

While stable in the presence of light, degradation can occur at elevated temperatures.[5] One

study on carbocysteine (not the lysine salt specifically) in a syrup formulation noted

degradation at 60°C and 80°C in the pH range of 5.0-7.0.[6] It is recommended to prepare

fresh solutions for each experiment. If short-term storage is necessary, solutions should be

stored at 2-8°C and used within 24 hours.

Experimental Protocols
Protocol 1: Preparation of a Stock Solution (e.g., 100
mM)
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This protocol describes the preparation of a 100 mM stock solution of carbocysteine lysine
salt monohydrate in a sterile aqueous solvent.

Materials:

Carbocysteine lysine salt monohydrate (MW: 343.40 g/mol )

Sterile, high-purity water (e.g., Milli-Q or equivalent)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance

Vortex mixer

Sterile filter (0.22 µm) and syringe

Procedure:

Calculation: To prepare 10 mL of a 100 mM stock solution, calculate the required mass of

carbocysteine lysine salt monohydrate:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L x 0.01 L x 343.40 g/mol = 0.3434 g

Weighing: Accurately weigh 343.4 mg of carbocysteine lysine salt monohydrate using an

analytical balance.

Dissolution: Transfer the weighed powder into a sterile 15 mL conical tube. Add

approximately 8 mL of sterile, high-purity water.

Mixing: Tightly cap the tube and vortex until the powder is completely dissolved. The solution

should be clear and colorless.

Volume Adjustment: Adjust the final volume to 10 mL with sterile, high-purity water.
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Sterilization: Sterilize the stock solution by passing it through a 0.22 µm sterile syringe filter

into a new sterile tube.

Storage: Store the stock solution at 2-8°C for short-term use (up to 24 hours). For longer-

term storage, it is advisable to prepare fresh solutions.

Experimental Workflow: Solution Preparation

1. Calculate Mass

2. Weigh Powder

3. Dissolve in Solvent

4. Vortex to Mix

5. Adjust Final Volume

6. Sterile Filter

7. Store Appropriately

Click to download full resolution via product page
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Caption: Workflow for preparing carbocysteine lysine salt solutions.

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments
This protocol outlines the dilution of the 100 mM stock solution to prepare working

concentrations for treating cultured cells. The example below is for preparing a 100 µM working

solution.

Materials:

100 mM Carbocysteine lysine salt stock solution (from Protocol 1)

Appropriate sterile cell culture medium

Sterile microcentrifuge tubes or conical tubes

Procedure:

Dilution Calculation: To prepare 1 mL of a 100 µM working solution from a 100 mM stock

solution, a 1:1000 dilution is required.

Volume of stock solution = (Final Concentration x Final Volume) / Stock Concentration

Volume of stock solution = (100 µM x 1 mL) / 100,000 µM = 0.001 mL or 1 µL

Preparation: In a sterile tube, add 999 µL of pre-warmed sterile cell culture medium.

Addition of Stock: Add 1 µL of the 100 mM carbocysteine lysine salt stock solution to the

cell culture medium.

Mixing: Gently mix the solution by pipetting up and down or by gentle vortexing.

Application: The working solution is now ready to be added to the cell cultures.

Table 2: Example Concentrations for In Vitro Experiments
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Assay Type Cell/System Type
Working
Concentration
Range

Reference(s)

Anti-inflammatory

Assay

Human Alveolar

Epithelial Cells (A549)
10, 100, 1000 µM

Antioxidant Assay
Bronchoalveolar

Lavage (BAL)
1.5 - 30 mM

Antioxidant Assay
Ultrasound-treated

Human Serum
1.5 - 2.5 mM

Antioxidant Assay
Cultured Human Lung

Endothelial Cells
0.16 mM

Ion Channel Activity
Human Respiratory

Epithelial Cells
100 µM

Mechanism of Action: Inhibition of NF-κB and
ERK1/2 MAPK Signaling
Carbocysteine exerts its anti-inflammatory effects, at least in part, by inhibiting the activation of

the NF-κB and ERK1/2 MAPK signaling pathways. In models of inflammation, such as

stimulation with TNF-α, carbocysteine has been shown to decrease the phosphorylation of NF-

κB p65 and ERK1/2, thereby preventing the nuclear translocation of p65 and subsequent

transcription of pro-inflammatory cytokines.
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Inhibitory Effect of Carbocysteine on Inflammatory Signaling

MAPK Pathway NF-κB Pathway

TNF-α

TNFR

Binds

Raf IKKCarbocysteine
Lysine Salt

p-ERK1/2

Inhibits

p-p65

Inhibits

MEK

Phosphorylates

ERK1/2

Phosphorylates

Nucleus

Translocates

IκBα

Phosphorylates Phosphorylates p65

p-IκBα

NF-κB
(p65/p50)

Ubiquitination
& Degradation

NF-κB
(p65/p50)

Translocates

Translocates

Pro-inflammatory
Gene Transcription

(e.g., IL-6, IL-8)

Promotes

Click to download full resolution via product page

Caption: Carbocysteine's inhibition of NF-κB and ERK1/2 pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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